Cas no 608-32-2 (1,2,3-Benzenetriamine)

1,2,3-Benzenetriamine Properties

Names and Identifiers

• Benzene-1,2,3-triamine
• 1,2,3-Benzenetriamine
• 1,2,3-TRIAMINOBENZENE
• 1,5-Pentanedicarboxamide
• 2-amino-1,3-phenylenediamine
• AC1L6C8X
• AC1Q5J8W
• AR-1L0993
• Benzen-1,2,3-triyltriamin
• benzene-1,2,3-triyltriamine
• CTK4D4870
• diamino pimelic acid
• diaminoaniline
• Heptandiamid
• NSC99810
• Pentamethylene dicarboxylic acid diamide
• pentane-1,5-biscarboxamide
• Pimelamide
• Pimelinsaeure-diamid
• triamino-benzene
• Benzenetriamine
• RUOKPLVTMFHRJE-UHFFFAOYSA-N
• Triaminobenzene
• NSC80475
• 1,3-Benzenetriamine
• ZERO/008013
• FCH919376
• STK676979
• SBB002624
• 9096AB
• ST085765
• AX8237070
• ALBB-036602
• XJS83HZ68D
• BRN 1100465
• CHEBI:38753
• C75845
• NSC-80475
• UNII-XJS83HZ68D
• 608-32-2
• DTXSID30870677
• BCP32462
• 30350-48-2
• AKOS005151916
• 1,2,3-Triaminobenzene;Benzenetriamine
• DS-16025
• Q27117973
• SCHEMBL94635
• 1,2,3-Triaminobenzene
• CS-0187307
• 3-13-00-00551 (Beilstein Handbook Reference)
• NSC 80475
• +Expand

• MDL： MFCD01326518
• InChIKey： RUOKPLVTMFHRJE-UHFFFAOYSA-N
• Inchi： 1S/C6H9N3/c7-4-2-1-3-5(8)6(4)9/h1-3H,7-9H2
• SMILES： N([H])([H])C1C(=C([H])C([H])=C([H])C=1N([H])[H])N([H])[H]
• BRN： 1100465

Computed Properties

• Exact Mass: 123.07977
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 123.08
• Heavy Atom Count: 9
• Complexity: 84.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 78.1

Experimental Properties

• LogP: 2.17680
• PSA: 78.06
• Refractive Index: 1.5589 (estimate)
• Boiling Point: 219.27°C (rough estimate)
• Melting Point: 103°C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 98.1±7.7 °C
• Density: 1.1097 (rough estimate)